Cas no 128372-93-0 (tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate)
128372-93-0 structure
Product Name:tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate
CAS No:128372-93-0
MF:C11H19NO3
MW:213.273463487625
CID:2149631
PubChem ID:14736428
Update Time:2025-04-21
tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate
- 4-Methyl-2-oxo-piperidine-1-carboxylic acid tert-butyl ester
- KWBGGTMXKMYALH-UHFFFAOYSA-N
- 128372-93-0
- 4-Methyl-2-oxopiperidine-1-carboxylic acid tert-butyl ester
- 4-methyl-Boc-piperidinone
- DB-309371
- SCHEMBL316518
-
- Inchi: 1S/C11H19NO3/c1-8-5-6-12(9(13)7-8)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3
- InChI Key: KWBGGTMXKMYALH-UHFFFAOYSA-N
- SMILES: O(C(N1C(CC(C)CC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 213.13649347Da
- Monoisotopic Mass: 213.13649347Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.6Ų
tert-butyl 4-methyl-2-oxopiperidine-1-carboxylate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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